2-(4-Chloro-3-methoxyphenyl)-2-methylpropanenitrile

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 2-(4-chloro-3-methoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C11H12ClNO/c1-11(2,7-13)8-4-5-9(12)10(6-8)14-3/h4-6H,1-3H3
• InChI Key: ZQXLFMRGVJYWOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1)Cl)OC

Description

2-(4-Chloro-3-methoxyphenyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Chloro-4-fluoro-2-methoxy-benzene (4.3 g, 26.78 mmol) and isobutyronitrile (9.61 mL, 4.0 eq.) were dissolved in toluene (9.0 mL), added with KHMDS (80 mL, 0.5 M toluene solution) and stirred at 65° C. for 2 hr. The reaction solution was cooled to room temperature, added with aqueous solution of 1 N hydrochloric acid and then extracted with MTBE. The organic layer was washed with saturated brine and dried over magnesium sulfate. The drying agent was removed by filtration and the residues obtained after concentration under reduced pressure were purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (1.72 g, 31%).